Cas no 61798-66-1 (1-Hexen-3-one, 1,2-diphenyl-, (1E)-)

• Product Name: 1-Hexen-3-one, 1,2-diphenyl-, (1E)-
• CAS No: 61798-66-1
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• CID: 465803
• PubChem ID: 71392010
• Update Time: 2025-04-19

1-Hexen-3-one, 1,2-diphenyl-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-3-one, 1,2-diphenyl-, (1E)-
• 1,2-diphenylhex-1-en-3-one
• DTXSID80813832
• 61798-66-1

• Inchi： 1S/C18H18O/c1-2-9-18(19)17(16-12-7-4-8-13-16)14-15-10-5-3-6-11-15/h3-8,10-14H,2,9H2,1H3
• InChI Key： KYBOBKNKMPHORH-UHFFFAOYSA-N
• SMILES： O=C(C(=CC1C=CC=CC=1)C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 250.13584
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07